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Compound of Interest

methyl 3-iodo-1H-indole-6-
Compound Name:
carboxylate

Cat. No.: B1353416

Disclaimer: This document provides a summary of available information for Methyl 3-iodo-1H-
indole-6-carboxylate. Direct experimental data on the biological activity of this specific
compound is limited in publicly accessible literature. The information presented herein is based
on available chemical data and extrapolated from studies on structurally related indole
derivatives.

Introduction

Methyl 3-iodo-1H-indole-6-carboxylate is a halogenated indole derivative. The indole scaffold
Is a prominent feature in many biologically active natural products and synthetic compounds,
exhibiting a wide range of pharmacological activities. Halogenation, particularly iodination, can
significantly influence the physicochemical properties and biological activity of organic
molecules by altering their size, lipophilicity, and ability to form halogen bonds. This technical
guide summarizes the known physicochemical properties, a putative synthesis protocol, and
potential biological activities based on related compounds.

Physicochemical Properties

A summary of the key physicochemical properties for Methyl 3-iodo-1H-indole-6-carboxylate
is presented in Table 1. This data is compiled from various chemical databases.
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Property Value Source

CAS Number 850374-98-0 N/A

Molecular Formula C10HsINO:2 N/A

Molecular Weight 301.08 g/mol N/A
methyl 3-iodo-1H-indole-6-

IUPAC Name N/A
carboxylate

COC(=0)C1=CC2=C(C=C1)C(
SMILES N/A
=CN2)|

Physical Form Solid (predicted) N/A

Table 1: Physicochemical Properties of Methyl 3-iodo-1H-indole-6-carboxylate

Synthesis Protocol

A specific experimental protocol for the synthesis of Methyl 3-iodo-1H-indole-6-carboxylate is
not readily available in the cited literature. However, a plausible synthetic route can be inferred
from general methods for the iodination of indoles. The following protocol is a representative
example based on the iodination of indole-6-carboxylate.

Reaction: lodination of Methyl 1H-indole-6-carboxylate
Reagents and Materials:

e Methyl 1H-indole-6-carboxylate

¢ N-lodosuccinimide (NIS)

o Acetonitrile (anhydrous)

» Round-bottom flask

e Magnetic stirrer

e Inert atmosphere (e.g., Nitrogen or Argon)
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Procedure:

o Dissolve Methyl 1H-indole-6-carboxylate (1 equivalent) in anhydrous acetonitrile in a round-
bottom flask under an inert atmosphere.

e Cool the solution to 0 °C using an ice bath.

e Add N-lodosuccinimide (NIS) (1.1 equivalents) portion-wise to the stirred solution.
 Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate.

o Extract the product with an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield Methyl 3-iodo-1H-
indole-6-carboxylate.
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Caption: Inferred Synthesis Workflow for Methyl 3-iodo-1H-indole-6-carboxylate.

Biological Activity Data (Analog Compound)

Direct experimental data on the biological activity of Methyl 3-iodo-1H-indole-6-carboxylate is
not available in the public domain. However, a study on the structurally related compound, 2-(5-
lodo-1H-indol-3-yl)quinazolin-4(3H)-one, has reported antibacterial activity. This information is
presented as a potential area for investigation for the title compound.
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Target .. .
Compound . Assay Activity Metric  Result
Organism
2-(5-lodo-1H- Methicillin- Minimum
indol-3- resistant Inhibitory
] ) ] pg/mL 0.98
yl)quinazolin- Staphylococcus Concentration
4(3H)-one aureus (MRSA) (MIC)

Table 2: Antibacterial Activity of a Structurally Related Indole Derivative.

The data in Table 2 suggests that iodo-indole derivatives may possess antibacterial properties.
The presence of the iodine atom and the indole nucleus could be key pharmacophoric features.

Potential Signaling Pathways and Logical
Relationships

Given the lack of specific biological data for Methyl 3-iodo-1H-indole-6-carboxylate, a
definitive signaling pathway cannot be described. However, based on the activities of other
indole derivatives, potential areas of investigation could include pathways related to bacterial
cell wall synthesis, DNA replication, or protein synthesis.

The logical workflow for screening a compound like Methyl 3-iodo-1H-indole-6-carboxylate
would typically follow a standard drug discovery pipeline.
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Caption: Logical Workflow for Small Molecule Drug Discovery.

Conclusion

Methyl 3-iodo-1H-indole-6-carboxylate is a chemical compound for which detailed biological
experimental data is not widely available. Its physicochemical properties are well-defined, and
a plausible synthetic route can be proposed based on established indole chemistry. The
biological activity of a structurally related iodo-indole derivative suggests that antibacterial
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screening could be a valuable avenue of investigation for this compound. Further research is
required to elucidate its biological functions and potential therapeutic applications.

 To cite this document: BenchChem. [Technical Guide: Methyl 3-iodo-1H-indole-6-carboxylate
(CAS 850374-98-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353416#cas-number-850374-98-0-experimental-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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